Cas no 270596-32-2 ((R)-3-Amino-4-(2-furyl)-butyric acid)

• Product Name: (R)-3-Amino-4-(2-furyl)-butyric acid
• CAS No: 270596-32-2
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• MDL: MFCD03086915
• CID: 253051
• PubChem ID: 7009855
• Update Time: 2025-05-24

(R)-3-Amino-4-(2-furyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-4-(2-furyl)-butyric acid
• (3R)-3-ammonio-4-furan-2-ylbutanoate
• (R)-3-Amino-4-(2-Furyl)Butanoic Acid Hydrochloride
• (betaR)-beta-Amino-2-furanbutanoic acid
• (R)-3-Amino-4-(2-furyl)butyric acid
• (R)-3-AMINO-4-(2-FURYL)BUTANOIC ACID
• (R)-3-amino-4-(furan-2-yl)butanoic acid
• (3R)-3-AMINO-4-(FURAN-2-YL)BUTANOIC ACID
• (R)-beta-Furfuryl-beta-alanine
• 2-Furanbutanoic acid,
• ?-amino-, (betaR)-
• MFCD03086915
• AKOS006346224
• SCHEMBL2029903
• (2-Furyl)-D-beta-homoalanine
• 270596-32-2
• 332061-95-7
• PS-12331

• MDL： MFCD03086915
• Inchi： 1S/C8H11NO3/c9-6(5-8(10)11)4-7-2-1-3-12-7/h1-3,6H,4-5,9H2,(H,10,11)/t6-/m1/s1
• InChI Key： ZIAIKPBTLUWDMG-ZCFIWIBFSA-N
• SMILES： O1C=CC=C1C[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 169.07393
• Monoisotopic Mass: 169.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 76.5

Experimental Properties

• Density: 1.237
• Boiling Point: 306.5°C at 760 mmHg
• Flash Point: 139.2°C
• Refractive Index: 1.532
• PSA: 80.91
• LogP: 2.12640

Additional information on (R)-3-Amino-4-(2-furyl)-butyric acid

Comprehensive Overview of (R)-3-Amino-4-(2-furyl)-butyric acid (CAS No. 270596-32-2)

(R)-3-Amino-4-(2-furyl)-butyric acid (CAS No. 270596-32-2) is a specialized chiral compound that has garnered significant attention in the fields of medicinal chemistry, neuroscience, and drug development. This amino acid derivative features a unique furan ring and an (R)-configuration, making it a valuable building block for synthesizing bioactive molecules. Researchers are increasingly interested in its potential applications as a GABA analog or neurotransmitter modulator, aligning with current trends in neurodegenerative disease research and precision medicine.

The structural uniqueness of (R)-3-Amino-4-(2-furyl)-butyric acid lies in its furan-containing side chain, which enhances its interaction with biological targets. Recent studies suggest its relevance in developing small-molecule therapeutics for conditions like epilepsy and anxiety disorders, topics frequently searched in academic and pharmaceutical circles. Its chiral purity (emphasized by the (R)-enantiomer designation) is critical for stereoselective synthesis, a hot topic in asymmetric catalysis and green chemistry.

From a synthetic perspective, CAS No. 270596-32-2 is often explored for its role in peptide mimetics and enzyme inhibitors. The furan moiety provides π-electron density, which can influence binding affinity—a key consideration in structure-activity relationship (SAR) studies. This aligns with frequent search queries about "heterocyclic drug design" and "scaffold optimization," reflecting industry demand for novel pharmacophores.

Analytical characterization of (R)-3-Amino-4-(2-furyl)-butyric acid typically involves HPLC chiral separation and NMR spectroscopy, techniques widely discussed in method development forums. Its logP and pKa values are also of interest to researchers investigating blood-brain barrier permeability, a trending topic in CNS drug discovery. Notably, the compound’s zwitterionic nature at physiological pH enhances its solubility—a property often queried in formulation science discussions.

In the context of sustainable chemistry, 270596-32-2 has been evaluated for biocatalytic production routes, addressing the growing emphasis on environmentally friendly synthesis. This responds to frequent searches about "green alternatives to traditional amino acid synthesis." Additionally, its potential as a metabolite intermediate in microbial pathways connects with emerging interest in synthetic biology applications.

The commercial availability of (R)-3-Amino-4-(2-furyl)-butyric acid as a high-purity reference standard makes it indispensable for quality control in pharmaceutical manufacturing. Regulatory guidelines like ICH Q6A underscore the importance of such chiral auxiliaries, a subject with rising search volume due to increased generic drug development activities worldwide.

Future research directions for CAS 270596-32-2 may explore its prodrug derivatives or metal complexation properties, areas gaining traction in targeted drug delivery literature. Its compatibility with click chemistry protocols also positions it as a candidate for bioconjugation strategies—another frequently searched term in contemporary medicinal chemistry publications.